Cas no 116965-11-8 (1,2-Benzenedicarbonitrile, 3-ethoxy-)

• Product Name: 1,2-Benzenedicarbonitrile, 3-ethoxy-
• CAS No: 116965-11-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1206344
• PubChem ID: 12984897
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3-ethoxy-
• 116965-11-8
• SCHEMBL8564808
• DTXSID901295699
• 3-Ethoxy-1,2-benzenedicarbonitrile

• Inchi： 1S/C10H8N2O/c1-2-13-10-5-3-4-8(6-11)9(10)7-12/h3-5H,2H2,1H3
• InChI Key： FUOUGOWEVYZWBX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81